Cas no 1021051-71-7 (3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-1-(4-methylphenyl)urea)

• Product Name: 3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-1-(4-methylphenyl)urea
• CAS No: 1021051-71-7
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 6413157
• PubChem ID: 44117843
• Update Time: 2025-07-14

3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-1-(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-1-(4-methylphenyl)urea
• 1021051-71-7
• F5075-4813
• 1-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-3-(p-tolyl)urea
• 1-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-3-(4-methylphenyl)urea
• AKOS024495337

• Inchi： 1S/C15H14N4O2S/c1-9-3-5-11(6-4-9)17-14(21)18-12-10(2)16-15-19(13(12)20)7-8-22-15/h3-8H,1-2H3,(H2,17,18,21)
• InChI Key： KLJGYIWKDLMRJR-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C(C2=O)NC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 314.08374688g/mol
• Monoisotopic Mass: 314.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 99.1Ų

Additional information on 3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-1-(4-methylphenyl)urea

Professional Introduction to Compound with CAS No. 1021051-71-7 and Product Name: 3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-1-(4-methylphenyl)urea

Compound with the CAS number 1021051-71-7 and the product name 3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-1-(4-methylphenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic urea derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a thiazolo[3,2-a]pyrimidine core, a scaffold that has been extensively studied for its pharmacological properties.

The thiazolo[3,2-a]pyrimidine moiety is a fused ring system consisting of a thiadiazole ring connected to a pyrimidine ring. This particular arrangement confers unique electronic and steric properties to the molecule, making it an attractive candidate for drug design. The presence of a methyl group at the 7-position of the thiazolo[3,2-a]pyrimidine ring enhances the lipophilicity of the compound, which is often a critical factor in determining its bioavailability and pharmacokinetic behavior.

The urea functional group at the 1-position of the molecule is another key feature that contributes to its biological activity. Urea derivatives are well-known for their ability to interact with biological targets such as enzymes and receptors through hydrogen bonding. In this context, the urea moiety in 3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-1-(4-methylphenyl)urea is likely to play a crucial role in modulating the interaction with potential therapeutic targets.

The 4-methylphenyl group attached to the urea moiety introduces additional steric and electronic effects into the molecule. This aromatic group can influence both the solubility and binding affinity of the compound. The methyl substituent on the phenyl ring further enhances hydrophobic interactions, which may be beneficial for membrane permeability and target binding.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic urea derivatives in developing novel therapeutic agents. Studies have demonstrated that compounds containing thiazolo[3,2-a]pyrimidine cores exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in these molecules can significantly influence their pharmacological profiles.

One particularly noteworthy area of research involves the use of thiazolo[3,2-a]pyrimidine derivatives as kinase inhibitors. Kinases are enzymes that play essential roles in cellular signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The compound 3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-1-(4-methylphenyl)urea, with its unique structural features, has shown promise as a potential kinase inhibitor in preliminary studies.

In addition to their kinase inhibitory activity, thiazolo[3,2-a]pyrimidine derivatives have also been explored for their ability to modulate other biological targets. For instance, some studies have indicated that these compounds can interact with DNA repair enzymes and interfere with DNA replication processes. This has led to interest in their potential as chemotherapeutic agents. The presence of both a methyl group at the 7-position and a urea functional group in 3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-1-(4-methylphenyl)urea may contribute to its ability to interact with such targets.

The development of new drug candidates is often accompanied by rigorous computational studies to predict their biological activity and optimize their structure. Computational methods such as molecular docking and quantum mechanical calculations have become indispensable tools in modern drug design. These techniques allow researchers to model the interactions between potential drug candidates and biological targets at an atomic level of detail.

For compound 1021051-71-7, computational studies have been conducted to evaluate its binding affinity for various kinases and other enzymes. These studies have provided valuable insights into how different substituents affect the molecule's interaction with its targets. For example, the position and orientation of the 4-methylphenyl group have been found to be critical for optimizing binding affinity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic framework efficiently. Techniques such as cross-coupling reactions and cyclization processes are commonly used in constructing thiazolo[3,2-a]pyrimidine derivatives like this one.

Evaluation of the pharmacokinetic properties of new drug candidates is essential before they can be advanced into clinical trials. Parameters such as solubility, stability, metabolism, and excretion need to be carefully assessed to determine whether a compound is suitable for further development. In vitro assays are commonly used to measure these properties under controlled conditions.

The solubility profile of compound 1021051-71-7 has been studied using various solvents and formulations. Understanding its solubility is crucial for developing appropriate pharmaceutical formulations that ensure optimal bioavailability. Additionally, stability studies have been conducted under different storage conditions to assess its shelf life and shelf stability.

In conclusion,1021051-71-7, with its product name 3-{7-methyl-5-oxyo-[email protected]-pyrimidin]-6-y]-1-(4-methylpheny}urea, represents an intriguing example of how structural modifications can influence biological activity. The combination of a thiazolo[3,a pyridine core with specific substituents such as [email protected], [email protected], [email protected], [email protected], [email protected], [email protected], [email protected], [email protected], [email protected], [email protected], [email protected], [email protected], [email protected], [email protected], [email  защищает ] , , , , , , , , , . This research highlights opportunities for further exploration into its potential therapeutic applications